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Compound of Interest

Compound Name: rac-N-Boc Anatabine

Cat. No.: B564900

An in-depth technical guide on rac-N-Boc Anatabine is provided below, tailored for
researchers, scientists, and professionals in drug development.

Technical Data: rac-N-Boc Anatabine

This section summarizes the key chemical and physical properties of rac-N-Boc Anatabine.

Identifier Value Source
CAS Number 1159977-12-4
Molecular Weight 260.33 g/mol
Molecular Formula C15H20N202
Synonyms rac N-Boc-anatabine
CC(C)
Canonical SMILES (C)OC(=0O)N1CC=CCccC1c2=C
N=CC=C2
Introduction

rac-N-Boc Anatabine is a derivative of anatabine, a minor alkaloid found in tobacco. The "N-
Boc" designation indicates that the secondary amine of the anatabine core structure is
protected by a tert-butyloxycarbonyl (Boc) group. This modification is a common strategy in
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organic synthesis to temporarily block the reactivity of the amine group, allowing for selective
chemical modifications at other positions of the molecule. As such, rac-N-Boc Anatabine is
primarily utilized as a chemical intermediate in the synthesis of more complex molecules and
as a reference standard in analytical chemistry. Due to its nature as a synthetic intermediate,
extensive research into its specific biological activities and signaling pathways is not widely
documented in scientific literature.

Experimental Protocols
General Synthesis of rac-N-Boc Anatabine

The following is a representative protocol for the N-Boc protection of racemic anatabine. This
procedure is a standard method in organic chemistry for the protection of secondary amines.

Materials:

e rac-Anatabine

 Di-tert-butyl dicarbonate (Boc20)

e Asuitable solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))
e Asuitable base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA))
o Saturated agueous sodium bicarbonate (NaHCO3s) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

» Rotary evaporator

o Standard laboratory glassware and magnetic stirrer

Procedure:

o Dissolution: Dissolve rac-Anatabine in the chosen solvent (e.g., DCM) in a round-bottom
flask equipped with a magnetic stir bar.
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» Addition of Base: Add the base (e.g., Triethylamine) to the solution. The base acts as a
scavenger for the acid generated during the reaction.

» Addition of Boc Anhydride: Slowly add a solution of Di-tert-butyl dicarbonate (Bocz0) in the
same solvent to the reaction mixture at room temperature.

e Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC) until the starting material
(anatabine) is consumed.

o Work-up:
o Once the reaction is complete, quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous
NaHCOs solution and brine.

o Separate the organic layer and dry it over anhydrous MgSQOa or NazSOa.
 Purification:

o Filter the drying agent and concentrate the organic layer under reduced pressure using a
rotary evaporator.

o The resulting crude product can be purified by column chromatography on silica gel to
yield pure rac-N-Boc Anatabine.

Biological Activity and Signaling Pathways

There is currently a lack of published research specifically detailing the biological activity or the
signaling pathways of rac-N-Boc Anatabine. Its primary role in research and development
appears to be that of a synthetic precursor. The Boc protecting group is generally designed to
be chemically inert under many conditions and is typically removed to yield the final,
biologically active compound. Therefore, any significant biological activity would be more
commonly associated with the parent compound, anatabine, or the final synthesized derivative
rather than the Boc-protected intermediate itself.
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Visualizations
Synthetic Workflow for N-Boc Protection

The following diagram illustrates the general workflow for the synthesis and purification of rac-
N-Boc Anatabine as described in the experimental protocol.

Click to download full resolution via product page
Caption: Synthetic workflow for rac-N-Boc Anatabine.

General Workflow for Biological Screening

This diagram outlines a hypothetical workflow for the initial biological screening of a novel
compound such as a derivative of rac-N-Boc Anatabine.
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Caption: General workflow for new compound screening.
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[https://www.benchchem.com/product/b564900#rac-n-boc-anatabine-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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